Cas no 146540-02-5 (tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate)

Tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate is a protected carbamate derivative featuring both a tert-butoxycarbonyl (Boc) group and a hydroxymethylcarbamoyl moiety. This compound is valuable in organic synthesis, particularly in peptide chemistry and medicinal chemistry, where the Boc group serves as a temporary protecting group for amines, enabling selective reactivity in multi-step transformations. The hydroxymethylcarbamoyl functionality offers additional versatility for further derivatization. Its stability under neutral and basic conditions, coupled with straightforward deprotection under acidic conditions, makes it a practical intermediate for constructing complex molecular architectures. The compound is typically used in controlled reactions requiring selective amine protection and functional group manipulation.
tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate structure
146540-02-5 structure
Product Name:tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate
CAS No:146540-02-5
MF:C8H16N2O4
MW:204.223642349243
CID:101133
PubChem ID:335792
Update Time:2025-05-28

tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(hydroxymethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, [2-(hydroxymethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester,
    • tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate
    • NSC346887
    • EN300-1268279
    • tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
    • NSC-346887
    • tert-butyl N-[2-[hydroxy(methyl)amino]-2-oxoethyl]carbamate
    • SCHEMBL3683152
    • 146540-02-5
    • Inchi: 1S/C8H16N2O4/c1-8(2,3)14-7(12)9-5-6(11)10(4)13/h13H,5H2,1-4H3,(H,9,12)
    • InChI Key: RBBSROYJAJGKIK-UHFFFAOYSA-N
    • SMILES: O(C(NCC(N(C)O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 204.111
  • Monoisotopic Mass: 204.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 78.9Ų

tert-butyl N-{hydroxy(methyl)carbamoylmethyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1268279-0.05g
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
146540-02-5
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$1020.0 2023-07-10
Enamine
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Enamine
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tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
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$1165.0 2023-07-10
Enamine
EN300-1268279-1.0g
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
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$1214.0 2023-07-10
Enamine
EN300-1268279-2.5g
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
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Enamine
EN300-1268279-5.0g
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
146540-02-5
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$3520.0 2023-07-10
Enamine
EN300-1268279-10.0g
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
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$5221.0 2023-07-10
Enamine
EN300-1268279-50mg
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
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$468.0 2023-10-02
Enamine
EN300-1268279-100mg
tert-butyl N-{[hydroxy(methyl)carbamoyl]methyl}carbamate
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